1-(3-((5-Chloropyrimidin-2-yl)oxy)piperidin-1-yl)-2-((2,2-dimethyl-2,3-dihydrobenzofuran-7-yl)oxy)ethanone

• IUPAC Name: 1-[3-(5-chloropyrimidin-2-yl)oxypiperidin-1-yl]-2-[(2,2-dimethyl-3H-1-benzofuran-7-yl)oxy]ethanone
• InChI: InChI=1S/C21H24ClN3O4/c1-21(2)9-14-5-3-7-17(19(14)29-21)27-13-18(26)25-8-4-6-16(12-25)28-20-23-10-15(22)11-24-20/h3,5,7,10-11,16H,4,6,8-9,12-13H2,1-2H3
• InChI Key: UFIHNBHTAKFVSR-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC2=C(O1)C(=CC=C2)OCC(=O)N3CCCC(C3)OC4=NC=C(C=N4)Cl)C
• Molecular Formula: C21H24ClN3O4
• Molecular Weight: 417.9 g/mol
• CAS No.: 2034621-80-0

Description

1-(3-((5-Chloropyrimidin-2-yl)oxy)piperidin-1-yl)-2-((2,2-dimethyl-2,3-dihydrobenzofuran-7-yl)oxy)ethanone is a useful research compound. Its molecular formula is C21H24ClN3O4 and its molecular weight is 417.89. The purity is usually 95%.
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Scientific Research Applications

Antibacterial Activity

1-(3-((5-Chloropyrimidin-2-yl)oxy)piperidin-1-yl)-2-((2,2-dimethyl-2,3-dihydrobenzofuran-7-yl)oxy)ethanone and its derivatives have been explored for their potential antibacterial properties. Research by Merugu et al. (2010) demonstrates that certain piperidine-containing pyrimidine imines and thiazolidinones show significant antibacterial activity. These compounds, synthesized using microwave-assisted techniques, could potentially be effective against a variety of bacterial strains (Merugu, Ramesh, & Sreenivasulu, 2010).

Anti-inflammatory and Analgesic Properties

Some derivatives of this compound have demonstrated potential anti-inflammatory and analgesic effects. El-Sawy et al. (2014) synthesized novel compounds starting from naturally occurring visnagin, showing significant anti-inflammatory, analgesic, and anticonvulsant activities. These findings suggest possible applications in treating conditions involving inflammation and pain (El-Sawy, Ebaid, Abo‐Salem, Al‐Sehemi, & Mandour, 2014).

COX Inhibitors with Analgesic and Anti-inflammatory Activities

Abu‐Hashem et al. (2020) reported the synthesis of new compounds, including benzodifuranyl and thiazolopyrimidines derived from visnaginone and khellinone, which acted as COX inhibitors. These compounds exhibited high COX-2 selectivity and showed notable analgesic and anti-inflammatory activities, suggesting their potential as therapeutic agents (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Synthesis Methods and Applications in Organic Chemistry

In the field of organic chemistry, the synthesis and applications of compounds related to this compound are of significant interest. Techniques like microwave-assisted synthesis have been employed to create new compounds with potential applications in various fields, including medicinal chemistry and drug design. Research by Merugu et al. (2010) illustrates such an approach in synthesizing new compounds with potential antibacterial properties (Merugu, Ramesh, & Sreenivasulu, 2010).